Cas no 459424-72-7 (2,3,4-Trifluoroiodobenzene)

• Product Name: 2,3,4-Trifluoroiodobenzene
• CAS No: 459424-72-7
• MF: C₆H₂F₃I
• MW: 257.979764461517
• MDL: MFCD03788551
• CID: 1041000
• PubChem ID: 2779253
• Update Time: 2025-04-20

2,3,4-Trifluoroiodobenzene Chemical and Physical Properties

Names and Identifiers

• 1,2,3-Trifluoro-4-iodobenzene
• 1-Iodo-2,3,4-Trifluorobenzene
• 2,3,4-Trifluoroiodobenzene
• 2,3,4-trifluoro-1-iodobenzene
• 2,3,4-trifluoro-1-iodo-benzene
• 4-iodo-1,2,3-trifluorobenzene
• CTK2A4101
• Plumbane, trimethyl(trifluoromethyl)-
• trifluoromethyl-trimethyl-plumbane
• trifluoromonoiodobenzene
• trimethyl(trifluoromethyl)lead
• Trimethyl-trifluormethyl-blei
• DB-328708
• DTXSID40963468
• AMY36967
• SY041536
• DS-18337
• A872310
• MFCD03788551
• SCHEMBL80987
• 459424-72-7
• AKOS007930914
• CS-0134651
• EN300-646059
• Benzene, trifluoroiodo-
• YDSUNVSIBZATIU-UHFFFAOYSA-N

• MDL： MFCD03788551
• Inchi： 1S/C6H2F3I/c7-3-1-2-4(10)6(9)5(3)8/h1-2H
• InChI Key： YDSUNVSIBZATIU-UHFFFAOYSA-N
• SMILES： IC1=CC=C(C(=C1F)F)F

Computed Properties

• Exact Mass: 257.91533g/mol
• Monoisotopic Mass: 257.91533g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Boiling Point: 182.4℃/760mmHg

2,3,4-Trifluoroiodobenzene Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Iodobenzenes
• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides